Cas no 31329-58-5 (Cevane-3,4,14,15,16,20-hexol,4,9-epoxy-, 3-(3,4-dimethoxybenzoate), (3b,4a,15a,16b)-)
31329-58-5 structure
Product Name:Cevane-3,4,14,15,16,20-hexol,4,9-epoxy-, 3-(3,4-dimethoxybenzoate), (3b,4a,15a,16b)-
CAS No:31329-58-5
MF:C36H51NO10
MW:657.790851831436
CID:315493
PubChem ID:5171637
Update Time:2025-04-19
Cevane-3,4,14,15,16,20-hexol,4,9-epoxy-, 3-(3,4-dimethoxybenzoate), (3b,4a,15a,16b)- Chemical and Physical Properties
Names and Identifiers
-
- Cevane-3,4,14,15,16,20-hexol,4,9-epoxy-, 3-(3,4-dimethoxybenzoate), (3b,4a,15a,16b)-
- 31329-58-5
- Veratroylzygadenine
- Veratroylzygadenin
- Cevane-3,4,14,15,16,20-hexol, 4,9-epoxy-, 3-(3,4-dimethoxybenzoate), (3beta,4alpha,15alpha,16beta)-
- NS00094304
-
- Inchi: 1S/C36H51NO10/c1-18-6-11-26-33(3,41)28-20(17-37(26)16-18)21-15-34-25(35(21,42)30(39)29(28)38)10-9-24-32(34,2)13-12-27(36(24,43)47-34)46-31(40)19-7-8-22(44-4)23(14-19)45-5/h7-8,14,18,20-21,24-30,38-39,41-43H,6,9-13,15-17H2,1-5H3
- InChI Key: LQZYJVWXEFXUJG-UHFFFAOYSA-N
- SMILES: O1C2(C(CCC3(C)C2CCC2C4(C(C(C5C(C)(C6CCC(C)CN6CC5C4CC132)O)O)O)O)OC(C1C=CC(=C(C=1)OC)OC)=O)O
Computed Properties
- Exact Mass: 657.351297
- Monoisotopic Mass: 657.351297
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 47
- Rotatable Bond Count: 5
- Complexity: 1270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 158
- XLogP3: 2.1
Experimental Properties
- Density: 1.41
- Boiling Point: 774.6°Cat760mmHg
- Flash Point: 422.3°C
- Refractive Index: 1.648
Cevane-3,4,14,15,16,20-hexol,4,9-epoxy-, 3-(3,4-dimethoxybenzoate), (3b,4a,15a,16b)- Related Literature
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1. Chemistry, bioactivity and geographical diversity of steroidal alkaloids from the Liliaceae familyHui-Jun Li,Yan Jiang,Ping Li Nat. Prod. Rep. 2006 23 735
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D. M. Harrison Nat. Prod. Rep. 1986 3 443
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3. Index pages
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4. Index pages
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Atta-ur-Rahman,M. Igbal Choudhary Nat. Prod. Rep. 1997 14 191
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cerveratrum-type alkaloids
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Cerveratrum-type alkaloids
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